Cas no 114578-67-5 (1-(6-acetyl-4-methylpyridin-2-yl)propan-1-one)

• Product Name: 1-(6-acetyl-4-methylpyridin-2-yl)propan-1-one
• CAS No: 114578-67-5
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 2613122
• PubChem ID: 13948830
• Update Time: 2025-04-21

1-(6-acetyl-4-methylpyridin-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-acetyl-4-methylpyridin-2-yl)propan-1-one
• 114578-67-5
• DTXSID10553072

• Inchi： 1S/C11H13NO2/c1-4-11(14)10-6-7(2)5-9(12-10)8(3)13/h5-6H,4H2,1-3H3
• InChI Key： YCLIUGZJWLMLQE-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=C(C)C=C(C(C)=O)N=1

Computed Properties

• Exact Mass: 191.094628657Da
• Monoisotopic Mass: 191.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47Ų